N-(3,4-dimethylphenyl)-2-(pyridin-2-ylsulfanyl)acetamide

• IUPAC Name: N-(3,4-dimethylphenyl)-2-pyridin-2-ylsulfanylacetamide
• InChI: InChI=1S/C15H16N2OS/c1-11-6-7-13(9-12(11)2)17-14(18)10-19-15-5-3-4-8-16-15/h3-9H,10H2,1-2H3,(H,17,18)
• InChI Key: BOQICBREKYISBZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)CSC2=CC=CC=N2)C
• Molecular Formula: C15H16N2OS
• Molecular Weight: 272.4 g/mol

Description

N-(3,4-dimethylphenyl)-2-(pyridin-2-ylsulfanyl)acetamide, also known as DPA-714, is a novel ligand that selectively targets the translocator protein 18 kDa (TSPO). TSPO is a mitochondrial protein that is involved in the regulation of several physiological processes, including apoptosis, cholesterol transport, and steroidogenesis. DPA-714 has been extensively studied for its potential applications in scientific research, particularly in the field of neuroimaging.

Scientific Research Applications

Corrosion Inhibition

N-(3,4-dimethylphenyl)-2-(pyridin-2-ylsulfanyl)acetamide derivatives have been synthesized and evaluated for their efficacy as corrosion inhibitors. Research conducted by Yıldırım and Çetin (2008) synthesized 2-(Alkylsulfanyl)-N-(pyridin-2-yl) acetamide derivatives, investigating their properties and efficiencies in preventing corrosion on steel coupons in both acidic and paraffin-based mineral oil mediums. The findings revealed promising inhibition efficiencies, highlighting their potential application in corrosion prevention technologies (Yıldırım & Çetin, 2008).

Structural Analysis and Ligand Design

In another study, the structural variation in copper(I) complexes with pyridylmethylamide ligands was explored by Yang, Powell, and Houser (2007). This research focused on synthesizing Cu(I) complexes with a family of pyridylmethylamide ligands, including derivatives related to N-(3,4-dimethylphenyl)-2-(pyridin-2-ylsulfanyl)acetamide. The study introduced a new geometric parameter, tau(4), for evaluating the geometry of four-coordinate compounds and highlighted the significance of ligand design in the development of metal complexes with potential applications in catalysis and material science (Yang, Powell, & Houser, 2007).

Antibacterial and Antifungal Activities

Research by Nunna et al. (2014) synthesized novel heterocyclic compounds having a sulfamido moiety, including derivatives of N-(3,4-dimethylphenyl)-2-(pyridin-2-ylsulfanyl)acetamide, and evaluated their antibacterial and antifungal activities. This study highlights the potential of such derivatives in developing new antimicrobial agents, contributing to the fight against drug-resistant bacterial and fungal infections (Nunna et al., 2014).

Ligand Design for Enantioselective Catalysis

Chelucci, Berta, and Saba (1997) explored the preparation of chiral 2-(1-p-tolylsulfinyl)alkylpyridines and corresponding sulfide-pyridines, assessing their potential in enantioselective catalysis. This research emphasizes the role of N-(3,4-dimethylphenyl)-2-(pyridin-2-ylsulfanyl)acetamide derivatives in the development of ligands for catalytic applications, particularly in reactions requiring high enantioselectivity (Chelucci, Berta, & Saba, 1997).